N-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H17N5O/c1-14-21-9-10-25(14)19-12-18(22-13-23-19)24-20(26)11-16-7-4-6-15-5-2-3-8-17(15)16/h2-10,12-13H,11H2,1H3,(H,22,23,24,26)
• InChI Key: QXHFXMIYLVCXDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC(=C2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H17N5O
• Molecular Weight: 343.4 g/mol

Description

N-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)-2-(naphthalen-1-yl)acetamide is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Antioxidant Activity

Research on derivatives related to the chemical compound has demonstrated promising antioxidant properties. For instance, Taha (2012) synthesized novel heterocycles derived from 2-acetylnaphthalene, some of which exhibited significant antioxidant activity as determined by the DPPH free radical method (Taha, 2012).

Antimicrobial Activity

Choudhari et al. (2020) explored the synthesis, antibacterial, and antifungal activities of imidazole-based 1,4-naphthoquinones and their precursors, demonstrating a broad spectrum of antibacterial activity against selected bacterial strains and pathogenic yeast, C. albicans (Choudhari et al., 2020).

Anticonvulsant Activity

Ghareb et al. (2017) described the synthesis, pharmacological evaluation, and molecular modeling study of novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives as potential anticonvulsant agents. The synthesized compounds showed significant delay in the onset of convulsion and prolongation of survival time compared to phenobarbital, indicating a promising anticonvulsant activity (Ghareb et al., 2017).

Melatonin Receptor Ligands

El Kazzouli et al. (2011) designed and synthesized a novel class of imidazo[1,2-a]pyridines as melatonin receptor ligands, evaluating their affinities for binding on melatonin receptors. The research found compounds with good selectivity for MT2 over MT1, suggesting potential applications in sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).

Crystal Structure Analysis

Subasri et al. (2017) reported the crystal structures of two (diaminopyrimidin-2-yl)thioacetamide derivatives, providing insights into molecular interactions and hydrogen bonding in the crystal lattice. Such structural analyses are crucial for understanding the chemical and physical properties of these compounds (Subasri et al., 2017).